4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide

• IUPAC Name: 4-[ethylsulfonyl(methyl)amino]-N,N-dimethylbenzamide
• InChI: InChI=1S/C12H18N2O3S/c1-5-18(16,17)14(4)11-8-6-10(7-9-11)12(15)13(2)3/h6-9H,5H2,1-4H3
• InChI Key: CNJQLUGUHJFFPW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)N(C)C
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide, also known as EMSAM, is a chemical compound that has been extensively researched due to its potential applications in the field of medicinal chemistry. EMSAM belongs to the class of monoamine oxidase inhibitors (MAOIs) and is commonly used as an antidepressant drug.

Mechanism of Action

4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide works by inhibiting the activity of monoamine oxidase enzymes, which are responsible for breaking down neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting the activity of these enzymes, 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide increases the levels of these neurotransmitters in the brain, which helps to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide has been found to have various biochemical and physiological effects on the body. It has been found to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which helps to alleviate symptoms of depression and anxiety. 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide has also been found to have an impact on the immune system, with some studies suggesting that it may have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide in lab experiments is its specificity for inhibiting monoamine oxidase enzymes. This makes it a useful tool for studying the role of these enzymes in various physiological processes. However, one limitation of using 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide in lab experiments is its potential for off-target effects, as it may interact with other enzymes or proteins in the body.

Future Directions

There are several future directions for research on 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide. One area of interest is the development of new and improved synthesis methods for 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide, which could lead to higher yields and lower costs. Another area of interest is the development of new MAOIs with improved specificity and fewer side effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide, as well as its potential applications in the treatment of other psychiatric disorders.

Synthesis Methods

4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide can be synthesized using various methods, including the reaction of N,N-dimethyl-4-aminobenzaldehyde with ethylsulfonyl chloride and methylamine. The reaction mixture is then heated under reflux conditions, and the resulting product is purified using column chromatography. The yield of 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide obtained through this method is around 70-80%.

Scientific Research Applications

4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide has been extensively studied for its potential applications in the treatment of depression and other psychiatric disorders. It has been found to be effective in treating various symptoms of depression, including low mood, lack of interest, and feelings of worthlessness. 4-[(ethylsulfonyl)(methyl)amino]-N,N-dimethylbenzamide has also been found to be effective in treating anxiety disorders, including panic disorder and social anxiety disorder.